Cas no 127744-28-9 ((S)-3-Benzyloxy-2-hydroxypropionic Acid Methyl Ester)

(S)-3-Benzyloxy-2-hydroxypropionic Acid Methyl Ester is a chiral ester compound widely used in organic synthesis and pharmaceutical intermediates. Its key structural features include a benzyl-protected hydroxyl group and a methyl ester moiety, making it a versatile building block for asymmetric synthesis. The (S)-configuration ensures high enantioselectivity in reactions, particularly useful for producing optically active compounds. Its stability under mild conditions and compatibility with various reaction protocols enhance its utility in multi-step syntheses. The compound is commonly employed in the preparation of β-hydroxy acids, lactones, and other bioactive molecules. Its well-defined stereochemistry and reliable reactivity make it a valuable reagent for researchers in medicinal and synthetic chemistry.
(S)-3-Benzyloxy-2-hydroxypropionic Acid Methyl Ester structure
127744-28-9 structure
Product Name:(S)-3-Benzyloxy-2-hydroxypropionic Acid Methyl Ester
CAS No:127744-28-9
MF:C11H14O4
MW:210.226463794708
MDL:MFCD05863882
CID:1083214
PubChem ID:40428253
Update Time:2025-05-25

(S)-3-Benzyloxy-2-hydroxypropionic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

    • (S)-Methyl 3-(benzyloxy)-2-hydroxypropanoate
    • (S)-3-BENZYLOXY-2-HYDROXY-PROPIONIC ACID METHYL ESTER
    • (S)-3-Aminobutyric acid methyl ester
    • AC1PKYVO
    • Butanoic acid, 3-amino-, methyl ester, (3S)-
    • CTK3D1965
    • LS30208
    • methyl (2S)-3-benzyloxy-2-hydroxypropanoate
    • methyl (S)-3-aminobutanoate
    • methyl (S)-3-aminobutyrate
    • methyl (S)-3-benzyloxy-2-hydroxypropionate
    • methyl-(2S)-benzyloxy-2-hidroxypropanoate
    • REF DUPL: (S)-3-Benzyloxy-2-hydroxy-propionic acid methyl ester
    • Propanoic acid, 2-hydroxy-3-(phenylmethoxy)-, methyl ester, (2S)-
    • DTXSID30925974
    • methyl (S)-3-(benzyloxy)-2-hydroxypropanoate
    • METHYL (2S)-3-(BENZYLOXY)-2-HYDROXYPROPANOATE
    • CS-0173379
    • methyl 3-(benzyloxy)-2-hydroxypropanoate
    • 127744-28-9
    • SCHEMBL13733023
    • ACBWWWIGOQIBMS-JTQLQIEISA-N
    • (s)-methyl3-(benzyloxy)-2-hydroxypropanoate
    • methyl (2S)-2-hydroxy-3-phenylmethoxypropanoate
    • AS-35362
    • EN300-7028680
    • (S)-3-Benzyloxy-2-hydroxy-propionic acid methylester
    • AKOS022180168
    • CFA74428
    • (S)-3-Benzyloxy-2-hydroxypropionic acid methyl ester
    • MFCD05863882
    • (S)-3-Benzyloxy-2-hydroxypropionic Acid Methyl Ester
    • MDL: MFCD05863882
    • Inchi: 1S/C11H14O4/c1-14-11(13)10(12)8-15-7-9-5-3-2-4-6-9/h2-6,10,12H,7-8H2,1H3/t10-/m0/s1
    • InChI Key: ACBWWWIGOQIBMS-JTQLQIEISA-N
    • SMILES: O(CC1C=CC=CC=1)C[C@@H](C(=O)OC)O

Computed Properties

  • Exact Mass: 210.08900
  • Monoisotopic Mass: 210.08920892g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 55.8Ų

Experimental Properties

  • Color/Form: Pale-yellow to Yellow-brown Liquid
  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 219.8±15.0 °C at 760 mmHg
  • Flash Point: 86.7±20.4 °C
  • PSA: 55.76000
  • LogP: 0.73710
  • Vapor Pressure: 0.1±0.4 mmHg at 25°C

(S)-3-Benzyloxy-2-hydroxypropionic Acid Methyl Ester Security Information

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(S)-3-Benzyloxy-2-hydroxypropionic Acid Methyl Ester Production Method

(S)-3-Benzyloxy-2-hydroxypropionic Acid Methyl Ester Suppliers

Amadis Chemical Company Limited
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(CAS:127744-28-9)(S)-3-Benzyloxy-2-hydroxypropionic Acid Methyl Ester
Order Number:A13944
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:01
Price ($):198.0
Email:sales@amadischem.com

(S)-3-Benzyloxy-2-hydroxypropionic Acid Methyl Ester Related Literature

Additional information on (S)-3-Benzyloxy-2-hydroxypropionic Acid Methyl Ester

Comprehensive Overview of (S)-3-Benzyloxy-2-hydroxypropionic Acid Methyl Ester (CAS No. 127744-28-9)

(S)-3-Benzyloxy-2-hydroxypropionic Acid Methyl Ester (CAS No. 127744-28-9) is a chiral ester compound widely utilized in pharmaceutical synthesis, agrochemical research, and fine chemical production. Its molecular structure features a benzyloxy group and a hydroxypropionic acid backbone, making it a versatile intermediate for asymmetric synthesis. The compound’s methyl ester functionality enhances its solubility in organic solvents, facilitating applications in catalytic reactions and enantioselective transformations.

In recent years, the demand for chiral building blocks like (S)-3-Benzyloxy-2-hydroxypropionic Acid Methyl Ester has surged due to advancements in green chemistry and sustainable manufacturing. Researchers prioritize this compound for its role in reducing waste and improving atom economy, aligning with global trends toward eco-friendly synthesis. Its enantiomeric purity is critical for producing optically active pharmaceuticals, addressing the growing need for high-purity intermediates in drug development.

The compound’s CAS No. 127744-28-9 is frequently searched in databases like SciFinder and Reaxys, reflecting its importance in organic synthesis. Users often inquire about its spectroscopic data (e.g., NMR, IR), synthetic routes, and scalability for industrial applications. Analytical techniques such as HPLC and chiral chromatography are essential for quality control, ensuring compliance with GMP standards in pharmaceutical production.

From a commercial perspective, (S)-3-Benzyloxy-2-hydroxypropionic Acid Methyl Ester is supplied by leading chemical manufacturers under stringent quality assurance protocols. Its pricing and availability are influenced by raw material costs, particularly benzyl alcohol derivatives. Suppliers emphasize batch-to-batch consistency to meet the demands of contract research organizations (CROs) and API manufacturers.

Emerging applications include its use in biocatalysis and enzyme-mediated reactions, where its stereospecificity enhances yield and selectivity. Innovations in continuous flow chemistry further optimize its synthesis, reducing energy consumption and reaction times. These developments resonate with industry priorities such as process intensification and cost-effective scaling.

In summary, (S)-3-Benzyloxy-2-hydroxypropionic Acid Methyl Ester (CAS No. 127744-28-9) is a pivotal compound in modern synthetic chemistry, bridging academic research and industrial applications. Its chiral integrity, coupled with evolving sustainable methodologies, positions it as a key player in the future of specialty chemicals.

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Amadis Chemical Company Limited
(CAS:127744-28-9)(S)-3-Benzyloxy-2-hydroxypropionic Acid Methyl Ester
A13944
Purity:99%
Quantity:1g
Price ($):198.0
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